Cas no 1261768-69-7 (2-(Trifluoromethyl)naphthalene-7-carboxaldehyde)

• Product Name: 2-(Trifluoromethyl)naphthalene-7-carboxaldehyde
• CAS No: 1261768-69-7
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• CID: 4935466
• Update Time: 2025-05-19

2-(Trifluoromethyl)naphthalene-7-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)naphthalene-7-carboxaldehyde

• Inchi： 1S/C12H7F3O/c13-12(14,15)11-4-3-9-2-1-8(7-16)5-10(9)6-11/h1-7H
• InChI Key： KQMJTTARVHYDSA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C=CC(C=O)=CC=2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2-(Trifluoromethyl)naphthalene-7-carboxaldehyde

Introduction to 2-(Trifluoromethyl)naphthalene-7-carboxaldehyde (CAS No. 1261768-69-7)

2-(Trifluoromethyl)naphthalene-7-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261768-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of naphthalene derivatives, characterized by the presence of a trifluoromethyl group and a formyl functional group at the 7-position of the naphthalene ring. The structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The trifluoromethyl group, a key substituent in this compound, is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This property has been widely exploited in medicinal chemistry to improve the pharmacokinetic profiles of small-molecule drugs. The naphthalene core provides a rigid aromatic system that can be further functionalized to create diverse molecular architectures. In particular, the 7-carboxaldehyde moiety serves as a versatile handle for subsequent chemical transformations, including condensation reactions, reduction, and nucleophilic additions.

In recent years, 2-(Trifluoromethyl)naphthalene-7-carboxaldehyde has been employed in the synthesis of various pharmacologically relevant compounds. One notable area of research involves its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology and inflammatory disease treatments. The trifluoromethyl group's electron-withdrawing nature can modulate the electronic properties of the aromatic system, influencing both binding interactions and metabolic resistance profiles.

Moreover, this compound has found applications in the synthesis of agrochemicals, where it serves as a building block for herbicides and fungicides. The unique combination of structural elements—trifluoromethyl, naphthalene ring, and aldehyde functionality—provides a scaffold that can be modified to achieve specific biological activities. For instance, researchers have utilized derivatives of 2-(Trifluoromethyl)naphthalene-7-carboxaldehyde to develop compounds with enhanced efficacy against resistant plant pathogens.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that modifications around the naphthalene core can fine-tune binding affinities to biological targets. For example, computational screening has identified promising scaffolds for developing antiviral agents by optimizing interactions with viral proteases or polymerases. The aldehyde group's reactivity also allows for the exploration of covalent drug design strategies, which have shown promise in overcoming drug resistance mechanisms.

The synthesis of 2-(Trifluoromethyl)naphthalene-7-carboxaldehyde typically involves multi-step organic transformations starting from commercially available naphthalene derivatives. Key steps often include halogenation followed by electrophilic substitution to introduce the trifluoromethyl group at the desired position. Subsequent formylation at the 7-position is achieved through Vilsmeier-Haack formylation or other classical methods. The efficiency and scalability of these synthetic routes are critical for industrial applications, where cost-effective production is essential.

In conclusion, 2-(Trifluoromethyl)naphthalene-7-carboxaldehyde (CAS No. 1261768-69-7) represents a structurally interesting and functionally versatile compound with broad applications in pharmaceutical and agrochemical research. Its unique combination of substituents—trifluoromethyl and aldehyde—makes it an invaluable intermediate for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to remain a cornerstone in medicinal chemistry innovation.